Cas no 90734-74-0 (Methanone, (6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)phenyl-)

Methanone, (6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)phenyl- structure
90734-74-0 structure
Product Name:Methanone, (6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)phenyl-
CAS No:90734-74-0
MF:C14H10ClN3O
MW:271.701701641083
CID:4304259
PubChem ID:13248807
Update Time:2025-04-24

Methanone, (6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)phenyl-
    • Methanone, (6-chloro-2-methylimidazo(1,2-b)pyridazin-3-yl)phenyl-
    • Oprea1_520129
    • DTXSID901167698
    • 90734-74-0
    • Inchi: 1S/C14H10ClN3O/c1-9-13(14(19)10-5-3-2-4-6-10)18-12(16-9)8-7-11(15)17-18/h2-8H,1H3
    • InChI Key: UHUPALRKPXQLPH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=NC(C)=C(C(C3C=CC=CC=3)=O)N2N=1

Computed Properties

  • Exact Mass: 271.0512396Da
  • Monoisotopic Mass: 271.0512396Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 47.3Ų
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